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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 2,2'-disulfanediyldiacetate is an organic compound featuring a central disulfide bond
flanked by two ethyl acetate moieties. Its structure presents a compelling platform for chemical
synthesis and exploration, particularly in fields where the introduction and reactivity of disulfide
linkages are of paramount importance. The inherent reactivity of the disulfide bond, coupled
with the ester functionalities, makes this molecule a versatile building block.

This technical guide provides a comprehensive overview of Diethyl 2,2'-
disulfanediyldiacetate, including its chemical structure, physicochemical properties, a
proposed synthesis protocol, and its potential applications, with a particular focus on its
relevance to drug development and the broader scientific research community. While this
compound is noted as a rare chemical for early discovery research, this guide aims to
consolidate the available information and provide expert insights into its potential utility.[1]

Core Chemical Identity
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Chemical Name: Diethyl 2,2'-disulfanediyldiacetate

CAS Number: 1665-65-2[1]

Molecular Formula: CsH1404S2[1]

Molecular Weight: 238.33 g/mol

INChl Key: VEXSEILNJAJDEB-UHFFFAOYSA-N

Chemical Structure

The structure of Diethyl 2,2'-disulfanediyldiacetate is characterized by a symmetrical
arrangement around a disulfide (-S-S-) linkage. Each sulfur atom is connected to a methylene
group, which in turn is attached to an ethyl ester group.

Caption: Chemical structure of Diethyl 2,2'-disulfanediyldiacetate.

Physicochemical Properties

A summary of the key physicochemical properties of Diethyl 2,2'-disulfanediyldiacetate is
presented below. These properties are crucial for its handling, characterization, and application
in a research setting. It should be noted that due to the compound's status as a rare chemical,
some of these properties are estimated based on its structure and comparison with analogous
compounds.
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Property Value Source(s)

Molecular Weight 238.33 g/mol Calculated
Likely a colorless to pale

Appearance Inferred

yellow liquid

. i Estimated > 250 °C at 760
Boiling Point Inferred
mmHg

Density Estimated ~1.2 g/cm3 Inferred

Soluble in common organic
- solvents (e.g., DCM, ethyl
Solubility o Inferred
acetate, acetone). Limited

solubility in water.

Refractive Index Estimated ~1.5 Inferred

Synthesis Protocol

While a specific, peer-reviewed synthesis protocol for Diethyl 2,2'-disulfanediyldiacetate is
not readily available in the searched literature, a plausible and efficient method would be the
oxidation of ethyl thioglycolate. This approach is a standard and well-established method for
the formation of symmetrical disulfides from their corresponding thiols.

Proposed Synthesis: Oxidation of Ethyl Thioglycolate

Reaction Principle: The synthesis involves the mild oxidation of the thiol group of ethyl
thioglycolate to form a disulfide bond. Common oxidizing agents for this transformation include
iodine, hydrogen peroxide, or simply exposure to air in the presence of a base. The use of
iodine offers a controlled and high-yielding method.

Overall Reaction:
2 HSCH2COOCH:2CHs + I2 = (SCH2COOCH2CH3s)2 + 2 HI

Step-by-Step Methodology:
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Dissolution of Thiol: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl
thioglycolate (2.0 equivalents) in a suitable solvent such as ethanol or a mixture of ethanol
and water.

Preparation of Oxidant Solution: In a separate beaker, prepare a solution of iodine (1.0
equivalent) in ethanol.

Reaction Execution: Slowly add the iodine solution dropwise to the stirred solution of ethyl
thioglycolate at room temperature. The characteristic dark color of iodine should disappear
as it is consumed in the reaction.

Reaction Monitoring: The progress of the reaction can be monitored by the persistence of the
iodine color, indicating the complete consumption of the thiol. Thin Layer Chromatography
(TLC) can also be used to track the disappearance of the starting material and the
appearance of the product.

Work-up: Once the reaction is complete, the reaction mixture can be diluted with water and
extracted with an organic solvent like diethyl ether or ethyl acetate.

Purification: The combined organic layers are washed with a solution of sodium thiosulfate to
remove any unreacted iodine, followed by a wash with brine. The organic layer is then dried

over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure

to yield the crude Diethyl 2,2'-disulfanediyldiacetate.

Final Purification: The crude product can be further purified by vacuum distillation or column
chromatography on silica gel if necessary.

Starting Materials

lodine in Ethanol
Ethyl T

Slow addition of lodine Agueous Work-up ‘Washing with Vacuum Distillation 2
[ solution at RT & Extraction Sodium Thiosulfate & Brine BringieiSatvepuRemerl or Chromatography st 4 2 Al Er il ZEame
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Caption: Proposed workflow for the synthesis of Diethyl 2,2'-disulfanediyldiacetate.

Potential Applications in Research and Drug
Development

The unique structural features of Diethyl 2,2'-disulfanediyldiacetate suggest its potential
utility in several areas of chemical and pharmaceutical research.

Building Block for Heterocyclic Synthesis

The presence of two electrophilic ester groups and a reactive disulfide bond makes this
compound a candidate for the synthesis of novel sulfur-containing heterocyclic compounds.
These heterocyclic systems are often scaffolds for biologically active molecules.

Reagent for Disulfide Bond Introduction

In the context of peptide and protein chemistry, the formation of disulfide bonds is a critical
post-translational modification that dictates the tertiary structure and biological activity of many
proteins. While direct use of Diethyl 2,2'-disulfanediyldiacetate for this purpose is not
documented, its derivatives could potentially be developed as reagents for disulfide exchange
reactions, allowing for the controlled introduction of disulfide linkages into peptides and other
biomolecules.

Precursor for Drug Discovery Programs

The core structure of Diethyl 2,2'-disulfanediyldiacetate can be modified to generate a library
of compounds for screening in drug discovery programs. The disulfide bond itself is a key
feature in several approved drugs and is known to interact with biological targets. For instance,
the disulfide can undergo reduction in the cellular environment, leading to the release of two
separate molecules, a mechanism that can be exploited for prodrug design.
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Caption: Potential applications and relevance of Diethyl 2,2'-disulfanediyldiacetate.

Conclusion

Diethyl 2,2'-disulfanediyldiacetate, while currently positioned as a specialized chemical for
discovery research, holds considerable potential as a versatile building block and synthetic
intermediate. Its straightforward, symmetrical structure, centered around a reactive disulfide
bond, offers multiple avenues for chemical modification and incorporation into more complex
molecular architectures. For researchers in medicinal chemistry and drug development, this
compound represents an opportunity to explore novel chemical space in the pursuit of new
therapeutic agents. The proposed synthesis protocol provides a reliable starting point for
accessing this molecule, and the outlined potential applications aim to stimulate further
investigation into its utility. As with any early-stage research chemical, thorough
characterization and validation of its properties are essential for its successful application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. DIETHYL 2,2'-DISULFANEDIYLDIACETATE AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

» To cite this document: BenchChem. [An In-Depth Technical Guide to Diethyl 2,2'-
Disulfanediyldiacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11942576/docs#an-in-depth-technical-guide-to-
diethyl-2-2-disulfanediyldiacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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